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Compound of Interest

Compound Name: 4-Chloroquinazolin-6-yl acetate

Cat. No.: B068581

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Chloroquinazolin-6-yl acetate is a key chemical intermediate primarily utilized in the
synthesis of targeted cancer therapeutics, particularly kinase inhibitors. Its quinazoline core is a
privileged scaffold in medicinal chemistry, known for its interaction with the ATP-binding sites of
various protein kinases. This technical guide provides a comprehensive overview of the
fundamental properties of 4-Chloroquinazolin-6-yl acetate, including its physicochemical
characteristics, a general synthesis approach, and its role in the development of kinase
inhibitors targeting critical cell signaling pathways.

Core Properties

This section summarizes the key physicochemical properties of 4-Chloroquinazolin-6-yl
acetate. The data has been aggregated from various chemical suppliers and databases.
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Property Value Source
Molecular Formula C10H7CIN202 [1112]
Molecular Weight 222.63 g/mol [1][2]
CAS Number 179246-11-8 [1][2]
Appearance Solid (predicted)
Purity Typically =98% [2]
N Soluble in organic solvents like

Solubility )

DMSO and DMF (inferred)

2-8°C under an inert
Storage [1]

atmosphere

Synthesis and Chemical Reactivity

While a specific, detailed experimental protocol for the synthesis of 4-Chloroquinazolin-6-yl
acetate is not readily available in peer-reviewed literature, a general synthetic route can be
inferred from the synthesis of analogous 4-chloroquinazoline derivatives. The process typically
involves a multi-step sequence starting from substituted anthranilic acids.

General Synthesis Workflow

A plausible synthetic pathway for 4-Chloroquinazolin-6-yl acetate is outlined below. This
workflow is based on established methods for the synthesis of the 4-chloroquinazoline core
structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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